(3R*,4R*)-3-isopropyl-4-methyl-1-(2H-tetrazol-2-ylacetyl)-3-pyrrolidinol

• IUPAC Name: 1-[(3R,4R)-3-hydroxy-4-methyl-3-propan-2-ylpyrrolidin-1-yl]-2-(tetrazol-2-yl)ethanone
• InChI: InChI=1S/C11H19N5O2/c1-8(2)11(18)6-15(4-9(11)3)10(17)5-16-13-7-12-14-16/h7-9,18H,4-6H2,1-3H3/t9-,11-/m1/s1
• InChI Key: XLTNMWRMCOMAED-MWLCHTKSSA-N
• Canonical SMILES: CC1CN(CC1(C(C)C)O)C(=O)CN2N=CN=N2
• Isomeric SMILES: C[C@@H]1CN(C[C@]1(C(C)C)O)C(=O)CN2N=CN=N2
• Molecular Formula: C11H19N5O2
• Molecular Weight: 253.30 g/mol

Description

(3R*,4R*)-3-isopropyl-4-methyl-1-(2H-tetrazol-2-ylacetyl)-3-pyrrolidinol is a chemical compound that has been synthesized for various scientific research applications. This compound has gained attention due to its potential for use in the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of (3R*,4R*)-3-isopropyl-4-methyl-1-(2H-tetrazol-2-ylacetyl)-3-pyrrolidinol is not fully understood. However, studies have suggested that the compound may act by modulating the activity of GABA receptors. GABA receptors are involved in the regulation of neuronal activity, and modulation of these receptors can have a significant impact on neurological function.
Biochemical and Physiological Effects:
Studies have shown that (3R*,4R*)-3-isopropyl-4-methyl-1-(2H-tetrazol-2-ylacetyl)-3-pyrrolidinol can have a variety of biochemical and physiological effects. For example, the compound has been shown to reduce blood pressure in animal models, suggesting its potential as an antihypertensive agent. Additionally, (3R*,4R*)-3-isopropyl-4-methyl-1-(2H-tetrazol-2-ylacetyl)-3-pyrrolidinol has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using (3R*,4R*)-3-isopropyl-4-methyl-1-(2H-tetrazol-2-ylacetyl)-3-pyrrolidinol in lab experiments is its potential as a modulator of GABA receptors. This can be useful in studying the role of GABA receptors in neurological function. However, one limitation of using (3R*,4R*)-3-isopropyl-4-methyl-1-(2H-tetrazol-2-ylacetyl)-3-pyrrolidinol is that its mechanism of action is not fully understood. This can make it difficult to interpret the results of experiments using the compound.

Future Directions

There are several future directions for research involving (3R*,4R*)-3-isopropyl-4-methyl-1-(2H-tetrazol-2-ylacetyl)-3-pyrrolidinol. One direction is to further investigate the compound's potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study the compound's potential as an antihypertensive agent in humans. Additionally, further research is needed to fully understand the mechanism of action of (3R*,4R*)-3-isopropyl-4-methyl-1-(2H-tetrazol-2-ylacetyl)-3-pyrrolidinol and its potential as a modulator of GABA receptors.

Synthesis Methods

The synthesis of (3R*,4R*)-3-isopropyl-4-methyl-1-(2H-tetrazol-2-ylacetyl)-3-pyrrolidinol involves the reaction of (R)-3-isopropyl-4-methyl-1-pyrrolidinol with 2H-tetrazol-2-ylacetic acid. The reaction is carried out under specific conditions, including the use of a catalyst and a solvent. The resulting product is purified to obtain (3R*,4R*)-3-isopropyl-4-methyl-1-(2H-tetrazol-2-ylacetyl)-3-pyrrolidinol.

Scientific Research Applications

(3R*,4R*)-3-isopropyl-4-methyl-1-(2H-tetrazol-2-ylacetyl)-3-pyrrolidinol has been used in various scientific research applications, including drug discovery and development. The compound has been studied for its potential to act as an antihypertensive agent, as well as its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, (3R*,4R*)-3-isopropyl-4-methyl-1-(2H-tetrazol-2-ylacetyl)-3-pyrrolidinol has been studied for its potential to act as a modulator of GABA receptors.